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Compound of Interest

Compound Name: ZINC40099027

Cat. No.: B3039191 Get Quote

Technical Support Center: ZINC40099027
This technical support center provides researchers, scientists, and drug development

professionals with best practices for storing and handling ZINC40099027, along with

troubleshooting guides for common experimental issues.

Frequently Asked Questions (FAQs)
1. What is ZINC40099027?

ZINC40099027 is a selective small molecule activator of Focal Adhesion Kinase (FAK).[1][2][3]

It promotes FAK phosphorylation without activating its paralogs Pyk2 and Src.[1][3] Its primary

application in research is to study processes related to cell migration, wound healing, and

gastrointestinal mucosal injury.

2. What are the physical and chemical properties of ZINC40099027?

Property Value

CAS Number 1211825-25-0

Molecular Formula C₂₃H₂₅F₃N₃O₃

Molecular Weight 449.47 g/mol

Appearance Solid Powder
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3. How should I store ZINC40099027?

Proper storage is crucial to maintain the stability and activity of ZINC40099027.

Format Storage Temperature Shelf Life

Solid Powder -20°C 12 Months

4°C 6 Months

In Solvent -80°C 6 Months

-20°C 1 Month or 6 Months

Note: For long-term storage of the stock solution, -80°C is recommended.

4. How do I reconstitute ZINC40099027?

ZINC40099027 is soluble in DMSO, with a recommended concentration of 10 mM.

Troubleshooting Guide
Problem 1: Inconsistent or no FAK activation observed in my cell-based assay.

Question: I treated my cells with ZINC40099027, but I'm not seeing the expected increase in

FAK phosphorylation. What could be the issue?

Answer: Several factors could contribute to this. Let's troubleshoot step-by-step.

Solution Freshness and Storage: Ensure your ZINC40099027 stock solution has been

stored correctly and is within its recommended shelf life. Repeated freeze-thaw cycles

should be avoided.

Concentration and Treatment Time: The effective concentration of ZINC40099027 can be

as low as 10 nM. Studies have shown dose-dependent activation of FAK phosphorylation

between 10-1000 nM. Treatment times can vary, with significant phosphorylation observed

as early as 1 hour and increasing over 24 hours. Consider performing a dose-response

and time-course experiment to determine the optimal conditions for your specific cell line

and experimental setup.
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Cell Line Specificity: While ZINC40099027 has been shown to activate FAK in various cell

lines, including Caco-2, RGM1, AGS, and NCI-N87, cellular context can influence the

response. Confirm that your cell line expresses FAK and is responsive to this activation

pathway.

Assay-Specific Issues: Ensure your western blot or other detection method for

phosphorylated FAK is optimized and that your antibodies are specific and working

correctly.

Problem 2: Observed cytotoxicity in my cell culture after treatment.

Question: My cells are showing signs of toxicity after being treated with ZINC40099027. Is

this expected?

Answer: While ZINC40099027 is generally used at non-toxic concentrations (e.g., 10 nM),

high concentrations of the compound or the solvent (DMSO) can be cytotoxic.

DMSO Concentration: Ensure the final concentration of DMSO in your cell culture medium

is low (typically <0.1%) and that you have a vehicle control (cells treated with the same

concentration of DMSO without ZINC40099027) to assess the solvent's effect.

Compound Concentration: If you suspect ZINC40099027 is causing toxicity, perform a

dose-response experiment to determine the cytotoxic threshold for your specific cell line. A

previous study noted no cytotoxic effects at the effective concentration of 10 nM.

Experimental Protocols & Data
In Vitro FAK Activation Assay

This protocol describes a typical experiment to measure the activation of FAK in a cell line.
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Cell Preparation

Treatment

AnalysisCulture cells to desired confluency Serum-starve cells (optional)

Add ZINC40099027 at desired concentrations

Add vehicle control (DMSO)

Incubate for a specific time course (e.g., 1, 6, 24 hours) Lyse cells and collect protein Perform Western Blot Detect p-FAK (Tyr-397) and total FAK Quantify band intensities

Click to download full resolution via product page

Caption: Workflow for in vitro FAK activation assay.

ZINC40099027-Mediated FAK Signaling Pathway

ZINC40099027 directly activates FAK, leading to its autophosphorylation at Tyr-397. This event

initiates a signaling cascade that can involve downstream molecules like Src and paxillin,

ultimately promoting cell migration and wound healing.
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Caption: ZINC40099027-mediated FAK activation pathway.

Quantitative Data on FAK Activation

Studies have quantified the increase in FAK phosphorylation in Caco-2 cells following

treatment with 10 nM ZINC40099027.
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Treatment Time
Increase in FAK-Tyr 397 Phosphorylation
(%)

1 hour 12.9

6 hours 19.1

24 hours 31.1

Data from migrating Caco-2 cells treated with 10 nM ZINC40099027.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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